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Compound of Interest

Compound Name: Undecanenitrile

Cat. No.: B1346573

Abstract

Undecanenitrile, a long-chain aliphatic nitrile, serves as a valuable and versatile starting
material in organic synthesis. Its linear ten-carbon chain attached to a reactive nitrile functional
group allows for its conversion into a variety of important chemical intermediates, including
primary amines, ketones, carboxylic acids, and tetrazoles. These derivatives are key
components in the synthesis of pharmaceuticals, agrochemicals, surfactants, and other
specialty chemicals. This application note provides detailed protocols for several key
transformations of undecanenitrile, highlighting its utility for researchers, scientists, and
professionals in drug development and chemical manufacturing.

Introduction

The nitrile functional group is a cornerstone of organic synthesis due to its diverse reactivity. It
can be readily transformed into other functional groups, making nitriles like undecanenitrile
attractive starting points for the synthesis of more complex molecules.[1] The long alkyl chain of
undecanenitrile also imparts lipophilic character to its derivatives, a property often sought in
the development of bioactive molecules and specialty materials.[2] This document outlines
standardized procedures for the conversion of undecanenitrile into four key classes of
compounds: 1-undecylamine, 2-dodecanone, undecanoic acid, and 5-decyl-1H-tetrazole.

Physicochemical Properties of Undecanenitrile

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1346573?utm_src=pdf-interest
https://www.benchchem.com/product/b1346573?utm_src=pdf-body
https://www.benchchem.com/product/b1346573?utm_src=pdf-body
https://www.benchchem.com/product/b1346573?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Grignard_Reaction_with_Ethylmagnesium_Bromide.pdf
https://www.benchchem.com/product/b1346573?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV5P1058
https://www.benchchem.com/product/b1346573?utm_src=pdf-body
https://www.benchchem.com/product/b1346573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

A clear, colorless to pale yellow liquid, undecanenitrile is soluble in most organic solvents but
has limited solubility in water.[2] Its physical and chemical properties are summarized in the

table below.
Property Value Reference
CAS Number 2244-07-7 [3]
Molecular Formula C11Hz21N [4]
Molecular Weight 167.30 g/mol
Boiling Point 252-254 °C at 760 mmHg
Density 0.8210 g/cm?3
Appearance Colorless to pale yellow liquid
Solubility Soluble in organic solvents,

limited solubility in water

Application Notes and Protocols
Reduction of Undecanenitrile to 1-Undecylamine

The reduction of nitriles is a fundamental transformation that provides access to primary
amines. 1-Undecylamine, the product of undecanenitrile reduction, is a useful intermediate in
the synthesis of surfactants, corrosion inhibitors, and as a precursor for more complex amines.
Lithium aluminum hydride (LiAlH4) is a powerful reducing agent capable of efficiently converting
nitriles to primary amines.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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